Cas no 50686-86-7 (N-[2-(4-hydroxy-3,5-dimethoxyphenyl)ethyl]-2-iodoacetamide)

• Product Name: N-[2-(4-hydroxy-3,5-dimethoxyphenyl)ethyl]-2-iodoacetamide
• CAS No: 50686-86-7
• MF: C₁₂H₁₆INO₄
• MW: 365.164216041565
• CID: 1568877
• PubChem ID: 191138
• Update Time: 2025-04-21

N-[2-(4-hydroxy-3,5-dimethoxyphenyl)ethyl]-2-iodoacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-hydroxy-3,5-dimethoxyphenyl)ethyl]-2-iodoacetamide
• 50686-86-7
• N-[2-(4-Hydroxy-3,5-dimethoxyphenyl)ethyl]-2-iodoethanimidic acid
• DTXSID90964920
• N-(2-(4-Hydroxy-3,5-dimethoxyphenyl)ethyl)-2-iodoacetamide
• N-Iodoacetyldimethoxyhydroxyphenethylamine

• Inchi： 1S/C12H16INO4/c1-17-9-5-8(3-4-14-11(15)7-13)6-10(18-2)12(9)16/h5-6,16H,3-4,7H2,1-2H3,(H,14,15)
• InChI Key： GAWXHUXAHRRBCS-UHFFFAOYSA-N
• SMILES： ICC(NCCC1C=C(C(=C(C=1)OC)O)OC)=O

Computed Properties

• Exact Mass: 365.01198
• Monoisotopic Mass: 365.012401
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.612
• Boiling Point: 523.9°C at 760 mmHg
• Flash Point: 270.6°C
• Refractive Index: 1.594
• PSA: 67.79